Cas no 139219-68-4 (1,1'-Biphenyl, 4-(difluoromethyl)-)

1,1'-Biphenyl, 4-(difluoromethyl)- structure

139219-68-4 structure

Product Name:1,1'-Biphenyl, 4-(difluoromethyl)-

CAS No:139219-68-4

MF:C₁₃H₁₀F₂

MW:204.215310573578

CID:1274149

PubChem ID:15040199

Update Time:2025-04-20

1,1'-Biphenyl, 4-(difluoromethyl)- Chemical and Physical Properties

Names and Identifiers

- 1,1'-Biphenyl, 4-(difluoromethyl)-
- 4-(Difluoromethyl)-1,1'-biphenyl
- doi:10.14272/BPLWLYWRZQYGSG-UHFFFAOYSA-N.1
- 1-(diluoromethyl)-4-phenylbenzene
- CHEBI:188636
- SY265788
- 139219-68-4
- SCHEMBL4637121
- MFCD07779323
- HS-6056
- 10.14272/BPLWLYWRZQYGSG-UHFFFAOYSA-N.1
- BPLWLYWRZQYGSG-UHFFFAOYSA-N
- 4-(Difluoromethyl)biphenyl
- Inchi： 1S/C13H10F2/c14-13(15)12-8-6-11(7-9-12)10-4-2-1-3-5-10/h1-9,13H
- InChI Key： BPLWLYWRZQYGSG-UHFFFAOYSA-N
- SMILES： FC(C1C=CC(=CC=1)C1C=CC=CC=1)F

Computed Properties

Exact Mass: 204.0751
Monoisotopic Mass: 204.07505664g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 177
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.9
Topological Polar Surface Area: 0Å²

Experimental Properties

PSA: 0

1,1'-Biphenyl, 4-(difluoromethyl)- Production Method

Production Method 1

5122-94-1

667-27-6

139219-68-4

87189-16-0

Reaction Conditions

1.1 Reagents: Hydroquinone , Potassium carbonate Catalysts: Styrene , Dichlorobis(triphenylphosphine)palladium , 1,1′-(9,9-Dimethyl-9H-xanthene-4,5-diyl)bis[1,1-diphenylphosphine] Solvents: 1,4-Dioxane ; 1 h, 80 °C

Reference

Access to Difluoromethylated Arenes by Pd-Catalyzed Reaction of Arylboronic Acids with Bromodifluoroacetate

Feng, Zhang; et al, Organic Letters, 2016, 18(1), 44-47